Cas no 1553977-17-5 (Ibrutinib-d)
Ibrutinib-d is a deuterated analog of ibrutinib, a well-known Bruton's tyrosine kinase (BTK) inhibitor. The incorporation of deuterium atoms at specific positions enhances the metabolic stability of the molecule, potentially improving its pharmacokinetic profile. This modification can lead to reduced oxidative metabolism, extending the half-life and increasing systemic exposure compared to the non-deuterated form. Ibrutinib-d is primarily used in research settings to study drug metabolism, deuterium isotope effects, and the development of optimized therapeutic agents. Its key advantages include improved metabolic resistance and potential for more consistent pharmacological activity, making it a valuable tool for preclinical and mechanistic studies in oncology and immunology.

Ibrutinib-d structure
Product name:Ibrutinib-d
Ibrutinib-d Chemical and Physical Properties
Names and Identifiers
-
- Ibrutinib D5
- Ibrutinib-d5
- (R)-1-(3-(4-amino-3-(4-(perdeuterophenoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one
- 1-[(3R)-3-(4-Amino-3-{4-[(2H5)phenyloxy]phenyl}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-1-piperidinyl]-2-propen-1-one
- Ibrutinib-d
- AKOS040733412
- HY-10997S
- MS-28030
- DA-74386
- 1553977-17-5
- 1-[(3R)-3-[4-amino-3-[4-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]prop-2-en-1-one
- PCI-32765 D5
- CS-0019816
- 1ST162740D5
- AT37727
-
- Inchi: InChI=1S/C25H24N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)/t18-/m1/s1/i3D,4D,5D,8D,9D
- InChI Key: XYFPWWZEPKGCCK-OZUAZJOXSA-N
- SMILES: C=CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
Computed Properties
- Exact Mass: 445.227458g/mol
- Surface Charge: 0
- XLogP3: 3.6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 445.227458g/mol
- Monoisotopic Mass: 445.227458g/mol
- Topological Polar Surface Area: 99.2Ų
- Heavy Atom Count: 33
- Complexity: 678
- Isotope Atom Count: 5
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- PSA: 99.16000
- LogP: 4.73640
Ibrutinib-d Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
MedChemExpress | HY-10997S-10mg |
Ibrutinib-d5 |
1553977-17-5 | 98.34% | 10mg |
¥15000 | 2022-03-28 | |
SHENG KE LU SI SHENG WU JI SHU | sc-495736-1mg |
Ibrutinib-d5, |
1553977-17-5 | 1mg |
¥2256.00 | 2023-09-05 | ||
ChemScence | CS-0019816-10mg |
Ibrutinib-d5 |
1553977-17-5 | 98.34% | 10mg |
$1500.0 | 2022-04-27 | |
SHENG KE LU SI SHENG WU JI SHU | sc-495736B-5 mg |
Ibrutinib-d5, |
1553977-17-5 | 5mg |
¥9,401.00 | 2023-07-11 | ||
Biosynth | DMC97717-10 mg |
Ibrutinib d5 |
1553977-17-5 | 10mg |
$1,861.90 | 2023-01-05 | ||
Biosynth | DMC97717-5 mg |
Ibrutinib d5 |
1553977-17-5 | 5mg |
$1,163.70 | 2023-01-05 | ||
Biosynth | DMC97717-25 mg |
Ibrutinib d5 |
1553977-17-5 | 25mg |
$3,491.25 | 2023-01-05 | ||
A2B Chem LLC | AF04340-1mg |
Ibrutinib D5 |
1553977-17-5 | ≥99% deuterated forms (d1-d5) | 1mg |
$228.00 | 2024-04-20 | |
1PlusChem | 1P00ATRO-1mg |
Ibrutinib D5 |
1553977-17-5 | ≥99% deuterated forms (d1-d5) | 1mg |
$318.00 | 2024-06-20 | |
SHENG KE LU SI SHENG WU JI SHU | sc-495736B-5mg |
Ibrutinib-d5, |
1553977-17-5 | 5mg |
¥9401.00 | 2023-09-05 |
Ibrutinib-d Related Literature
-
Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
-
Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
-
Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1553977-17-5)Ibrutinib-d

Purity:99%
Quantity:1mg
Price ($):451.0